3-[1-(1H-indol-2-ylcarbonyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine

• IUPAC Name: 1H-indol-2-yl-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C20H19N5O/c26-20(17-13-15-5-1-2-6-16(15)21-17)24-11-8-14(9-12-24)19-23-22-18-7-3-4-10-25(18)19/h1-7,10,13-14,21H,8-9,11-12H2
• InChI Key: YDKNYADTDDZBMF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C3N2C=CC=C3)C(=O)C4=CC5=CC=CC=C5N4
• Molecular Formula: C20H19N5O
• Molecular Weight: 345.4 g/mol

Description

3-[1-(1H-indol-2-ylcarbonyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine, also known as ITD-1, is a small molecule inhibitor that has been developed for scientific research purposes. This compound has shown potential in various research applications due to its unique chemical structure and mechanism of action.

Mechanism of Action

3-[1-(1H-indol-2-ylcarbonyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine works by inhibiting the activity of a specific enzyme called TAK1 (transforming growth factor-beta-activated kinase 1). TAK1 is involved in various cellular signaling pathways, including those that regulate cell growth, apoptosis, and inflammation. By inhibiting TAK1, this compound can modulate these signaling pathways and potentially have therapeutic effects in various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and metastasis, the reduction of oxidative stress and inflammation, and the improvement of cardiac function. These effects are believed to be mediated by the inhibition of TAK1 and the modulation of downstream signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[1-(1H-indol-2-ylcarbonyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine in lab experiments is its specificity for TAK1, which allows for targeted modulation of specific signaling pathways. However, one limitation is that this compound may have off-target effects on other enzymes or signaling pathways, which could complicate experimental results.

Future Directions

There are several future directions for the use of 3-[1-(1H-indol-2-ylcarbonyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine in scientific research. One potential direction is the development of more potent and selective TAK1 inhibitors based on the chemical structure of this compound. Another direction is the investigation of the therapeutic potential of this compound in various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. Additionally, further research is needed to elucidate the precise mechanisms of action of this compound and its downstream effects on cellular signaling pathways.

Synthesis Methods

The synthesis of 3-[1-(1H-indol-2-ylcarbonyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine involves several steps, including the reaction of 1H-indole-2-carboxylic acid with piperidine and triethylamine to yield the intermediate 1-(1H-indol-2-ylcarbonyl)-4-piperidinol. This intermediate is then reacted with 4-chloro-3-nitropyridine in the presence of a palladium catalyst to produce this compound.

Scientific Research Applications

3-[1-(1H-indol-2-ylcarbonyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine has been used in various scientific research applications, including cancer research, neurodegenerative disease research, and cardiovascular disease research. In cancer research, this compound has been shown to inhibit the growth and metastasis of cancer cells by targeting specific signaling pathways. In neurodegenerative disease research, this compound has been shown to protect neurons from oxidative stress and apoptosis. In cardiovascular disease research, this compound has been shown to improve cardiac function and reduce inflammation.